1-(4-acetamidobenzyl)-N-(4-fluoro-2-methylphenyl)-1H-imidazole-4-carboxamide
Description
1-(4-acetamidobenzyl)-N-(4-fluoro-2-methylphenyl)-1H-imidazole-4-carboxamide is a chemical compound that has been extensively studied for its potential applications in scientific research. The compound is commonly referred to as AFIMOXIFENE, and it has been found to possess a number of unique properties that make it an attractive candidate for use in a variety of research applications.
Scientific Research Applications
Anticancer Applications
Imidazole derivatives are known to possess anticancer properties. They can be designed to target specific cancer cells without harming normal cells, making them potential candidates for chemotherapy drugs .
Antioxidant Properties
These compounds may also serve as antioxidants , helping to protect cells from damage caused by free radicals .
Anti-inflammatory Uses
Imidazole carboxamide compounds can have anti-inflammatory effects, which could be beneficial in treating conditions like arthritis or asthma .
Gastroprotective Effects
Research suggests that these compounds could have gastroprotective properties, offering potential treatments for ulcers and other gastrointestinal issues .
Antiparasitic Activity
There is potential for imidazole derivatives to be used in treating parasitic infections, given their antiparasitic activity .
Antifungal and Antibacterial
These compounds have shown antifungal and antibacterial properties, indicating their use in combating various infections .
Cardiovascular Research
Imidazole carboxamide derivatives may influence cardiovascular health and could be explored for treating heart-related conditions .
Enzyme Inhibition
They might act as enzyme inhibitors, which is a crucial aspect in drug development for various diseases .
properties
IUPAC Name |
1-[(4-acetamidophenyl)methyl]-N-(4-fluoro-2-methylphenyl)imidazole-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19FN4O2/c1-13-9-16(21)5-8-18(13)24-20(27)19-11-25(12-22-19)10-15-3-6-17(7-4-15)23-14(2)26/h3-9,11-12H,10H2,1-2H3,(H,23,26)(H,24,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XRBRCDAGYMHMLR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)F)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19FN4O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-acetamidobenzyl)-N-(4-fluoro-2-methylphenyl)-1H-imidazole-4-carboxamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-(4-ethoxybenzo[d]thiazol-2-yl)-3-methyl-N-(3-morpholinopropyl)isoxazole-5-carboxamide hydrochloride](/img/structure/B2973538.png)
![N1-allyl-N2-(2-(4-chlorophenyl)-5,5-dioxido-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)oxalamide](/img/structure/B2973541.png)
![N-1,3-benzodioxol-5-yl-2-[(8-oxo-7-phenyl-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio]acetamide](/img/structure/B2973548.png)
![1-Butyl-3-tert-butyl-7,9-dimethyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione](/img/structure/B2973549.png)
![1-(2-Chlorophenyl)-3-[(1-methanesulfonyl-4-methoxypiperidin-4-yl)methyl]urea](/img/structure/B2973551.png)
![N-(6-chlorobenzo[d]thiazol-2-yl)-3-(2-chlorophenyl)-5-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-4-carboxamide](/img/structure/B2973552.png)
